Cas no 177485-64-2 (3H-1,4,8b-Triazaacenaphthylene-3,5(4H)-dione(9CI))

• Product Name: 3H-1,4,8b-Triazaacenaphthylene-3,5(4H)-dione(9CI)
• CAS No: 177485-64-2
• MF: C₉H₅N₃O₂
• MW: 187.154901266098
• CID: 112638
• PubChem ID: 21190162
• Update Time: 2025-04-18

3H-1,4,8b-Triazaacenaphthylene-3,5(4H)-dione(9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-1,4,8b-Triazaacenaphthylene-3,5(4H)-dione(9CI)
• 3H-1,4,8B-TRIAZAACENAPHTHYLENE-3,5(4H)-DIONE
• SureCN7875504
• 177485-64-2
• DTXSID40611250
• 2,6,12-triazatricyclo[6.3.1.04,12]dodeca-1,3,8,10-tetraene-5,7-dione
• 3H-1,4,8b-triazaacenaphthylene-3,5-dione
• 4,5-Dihydro-3H-1,4,8b-triazaacenaphthylene-3,5-dione
• SCHEMBL7875504
• IBLXHGHUMZWKRK-UHFFFAOYSA-N
• 3H-1,2A1,4-triazaacenaphthylene-3,5(4H)-dione

• Inchi： 1S/C9H5N3O2/c13-8-5-2-1-3-7-10-4-6(12(5)7)9(14)11-8/h1-4H,(H,11,13,14)
• InChI Key： IBLXHGHUMZWKRK-UHFFFAOYSA-N
• SMILES： O=C1C2=CN=C3C=CC=C(C(N1)=O)N23

Computed Properties

• Exact Mass: 187.03825
• Monoisotopic Mass: 187.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.2
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• PSA: 63.47